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Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239 Get Quote

The safe and compliant disposal of 6-Heptadecene is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to manage 6-Heptadecene waste, from initial handling to

final disposal, in accordance with established safety protocols.

Immediate Safety and Handling Precautions
6-Heptadecene is a combustible liquid that may be fatal if swallowed and enters the airways.

[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory. Always

wear protective gloves and safety goggles when handling this chemical.[2] In the event of a

fire, use water spray, carbon dioxide, dry chemical, or chemical foam to extinguish the flames.

[2][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative safety and physical properties of

heptadecene isomers, which are structurally similar to 6-Heptadecene.
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Property Value Source

Melting Point/Range 10 - 22 °C / 50 - 72 °F [1][2]

Boiling Point/Range 300 - 302 °C / 572 - 575.6 °F [1][2][4]

Flash Point 110 - 148 °C / 230 - 298.4 °F [2][4]

Density 0.777 - 0.790 g/mL at 25 °C [1][2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of 6-Heptadecene waste in a

laboratory setting.

Step 1: Waste Identification and Segregation
Waste Determination: As the generator, you are responsible for determining that the waste is

hazardous.[5] Based on its properties, 6-Heptadecene waste should be treated as a

hazardous chemical waste.

Segregation: Do not mix 6-Heptadecene waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management plan. Store it separately from

incompatible materials, such as strong oxidizing agents.[2]

Step 2: Containerization
Select a Compatible Container: Collect 6-Heptadecene waste in a container made of a

compatible material, such as high-density polyethylene (HDPE).[6] The original container is

often a suitable choice.

Ensure Container Integrity: The container must be in good condition, free of leaks, and have

a securely fitting cap.[5][6]

Proper Filling: Do not overfill the waste container. It is recommended to fill liquid waste

containers to no more than 75% of their capacity to allow for vapor expansion.[6]

Step 3: Labeling
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Affix a Hazardous Waste Label: Clearly label the container with the words "Hazardous

Waste".[5]

Complete Chemical Information: The label must include the full chemical name ("6-
Heptadecene"), the concentration, and the accumulation start date.

Hazard Identification: Indicate the primary hazards, such as "Combustible" and "Aspiration

Hazard".

Step 4: Accumulation and Storage
Satellite Accumulation Area: Store the labeled waste container at or near the point of

generation in a designated satellite accumulation area.

Secondary Containment: Place the primary waste container in a secondary, non-breakable

container to prevent spills.[7]

Keep Container Closed: The waste container must remain tightly sealed except when adding

waste.[5]

Step 5: Disposal and Removal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department. Retain copies of these documents for your records.[7]

Professional Disposal: The final disposal of 6-Heptadecene must be conducted at an

approved waste disposal plant.[1][4] Never dispose of 6-Heptadecene down the drain or in

the regular trash.[3]

Emergency Procedures for Spills
In the event of a 6-Heptadecene spill, follow these procedures:

Assess the Situation: If the spill is large or you are not trained to handle it, evacuate the area

and contact your EHS department or emergency services.[6]
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Control Ignition Sources: If it is safe to do so, eliminate any nearby sources of ignition.[6]

Contain the Spill: Use spill kits with absorbent materials to contain the spill.[6]

Clean Up: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[2]

Ventilate the Area: Ensure the area is well-ventilated during and after the cleanup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Heptadecene.
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Start: 6-Heptadecene Waste Generated

Is the waste container compatible and in good condition?

Obtain a proper container

No

Label container with 'Hazardous Waste' and chemical details

Yes

Store in designated Satellite Accumulation Area

Is the container full or ready for disposal?

Continue to collect waste

No

Contact EHS for waste pickup

Yes

Complete disposal documentation

Waste transferred to approved disposal facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 6-Heptadecene waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15463239?utm_src=pdf-body-img
https://www.benchchem.com/product/b15463239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15463239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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